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Compound of Interest

Compound Name: Bromoethane-d5

Cat. No.: B031941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromoethane-d5, also known as deuterated ethyl bromide or pentadeuteroethyl bromide, is a

stable, isotopically labeled analog of bromoethane. In this molecule, all five hydrogen atoms

have been replaced with deuterium, a heavy isotope of hydrogen. This isotopic substitution

imparts a greater molecular weight compared to its non-deuterated counterpart, a property that

is leveraged in a variety of scientific applications. This technical guide provides a

comprehensive overview of the key physical properties of Bromoethane-d5, details the

experimental methodologies for their determination, and illustrates a typical workflow for its

application in pharmaceutical research.

Core Physical Properties
The physical characteristics of Bromoethane-d5 are crucial for its application in synthesis,

spectroscopy, and as a tracer. The following table summarizes its key physical properties.
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Property Value Units

Molecular Formula C₂D₅Br

Molecular Weight 114.00 g/mol

Appearance Colorless liquid

Density 1.527 g/mL at 25 °C

Boiling Point 37-40 °C

Melting Point -119 °C

Refractive Index 1.4205-1.421 n20/D

Isotopic Purity ≥99 atom % D

Experimental Protocols for Physical Property
Determination
Accurate determination of the physical properties of Bromoethane-d5 is essential for its proper

use. The following are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a volatile liquid like Bromoethane-d5 can be determined using the Thiele

tube method, which is suitable for small sample volumes.[1]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (one end sealed)

Small test tube

Heating oil (e.g., mineral oil)
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Bunsen burner or heating mantle

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of Bromoethane-d5 (a few drops) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

The thermometer and test tube assembly are placed in a Thiele tube containing heating oil,

ensuring the rubber band is above the oil level.

The side arm of the Thiele tube is gently heated.[1]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[1]

Determination of Melting Point
Due to its very low melting point, determining the melting point of Bromoethane-d5 requires a

specialized low-temperature apparatus.

Apparatus:

Melting point apparatus with a cooling stage (e.g., a cryostat)

Capillary tubes

Low-temperature thermometer
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Procedure:

A small amount of liquid Bromoethane-d5 is introduced into a capillary tube and then flash-

frozen using a cryogenic liquid (e.g., liquid nitrogen).

The capillary tube is placed in the cooled sample holder of the melting point apparatus.

The temperature of the apparatus is slowly increased at a controlled rate (e.g., 1-2 °C per

minute).

The temperature at which the solid begins to melt and the temperature at which the last of

the solid melts are recorded. This range is the melting point.

Determination of Density
The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer (density bottle) of a known volume

Analytical balance

Temperature-controlled water bath

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

The pycnometer is filled with Bromoethane-d5 and placed in a temperature-controlled water

bath to allow the liquid to reach thermal equilibrium (e.g., 25 °C).

The volume is adjusted precisely to the calibration mark of the pycnometer, and any excess

liquid is carefully removed.

The filled pycnometer is reweighed.

The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus

mass of empty pycnometer) by the known volume of the pycnometer.
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Determination of Refractive Index
The refractive index is a measure of how light propagates through a substance and is a

characteristic property. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, D-line at 589 nm)

Dropper

Procedure:

The refractometer is calibrated using a standard of known refractive index.

The prisms of the refractometer are cleaned and dried.

A few drops of Bromoethane-d5 are placed on the surface of the measuring prism.

The prisms are closed and the instrument is allowed to equilibrate to the desired temperature

(e.g., 20 °C) by circulating water from the constant temperature bath.

The light source is switched on, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

Applications in Research and Drug Development
Bromoethane-d5 is a valuable tool in pharmaceutical research, primarily used as a deuterated

building block in the synthesis of drug candidates. The "deuterium switch" strategy can improve

the metabolic profile of a drug by slowing down its breakdown in the body, which is mediated by

the kinetic isotope effect.
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Below is a diagram illustrating a generalized workflow for the use of Bromoethane-d5 in the

synthesis and evaluation of a deuterated drug analog.

Workflow for Deuterated Drug Analog Synthesis and Evaluation

Synthesis Phase

Evaluation Phase

Outcome

Starting Material
(e.g., a phenol or amine)

Deuterium Labeling Reaction
(e.g., Williamson ether synthesis or N-alkylation)

Bromoethane-d5
(CD3CD2Br)

Purification
(e.g., Chromatography)

Deuterated Drug Analog

In Vitro Metabolic Stability Assay
(e.g., with liver microsomes)

In Vivo Pharmacokinetic Study
(Animal Model)

LC-MS/MS Analysis
of Parent Drug and Metabolites

Comparison with Non-deuterated Analog

Improved Pharmacokinetic Profile?
(e.g., longer half-life, reduced toxic metabolites)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b031941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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